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Get Quote

The table below summarizes the core information available for allitinib, an investigational drug for solid

tumors.

Aspect Details

Drug Name Allitinib (AST1306)

Mechanism of Action Irreversible inhibitor of EGFR (IC50: 0.5 nM) and ErbB2 (IC50: 3 nM) [1].

Key Feature An analog of lapatinib, designed with an α,β-unsaturated carbonyl group
for irreversible binding to target kinases [2] [3].

Development Status Has been evaluated in clinical trials in China for solid tumors [2] [3]. (No
recent results from active late-stage trials were found).

Primary Metabolic
Pathway

Forms dihydrodiol metabolite (M10) and amide hydrolysis metabolite
(M6) via metabolism of its acrylamide group [2] [3].

Pharmacokinetic
Challenge

Exhibits significant inter-patient variability in exposure, suggesting
potential need for individualized dosing [2] [3].

Experimental Protocol: Bioanalytical Method for
Plasma Quantification
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A sensitive LC-MS/MS method was developed for the simultaneous quantification of allitinib and its two

major metabolites (M6, M10) in human plasma, crucial for pharmacokinetic studies [3].

Sample Preparation: Protein precipitation with acetonitrile.
Chromatography:

Column: ACE C18-PFP (50 mm × 2.1 mm, 3.0 µm).
Mobile Phase: Gradient elution with (A) 2 mM ammonium acetate in water and (B) acetonitrile.

Run Time: 5 minutes.
Mass Spectrometric Detection: API 5000 tandem mass spectrometer with positive electrospray
ionization (ESI+) and Multiple Reaction Monitoring (MRM) mode.
Validation Parameters:

Lower Limit of Quantification (LLOQ): 0.300 ng/mL for allitinib, 0.030 ng/mL for M6, and
0.075 ng/mL for M10.

The method was validated for selectivity, sensitivity, linearity, accuracy, precision, and stability.

Metabolic Pathway and Experimental Workflow

The following diagram illustrates the key metabolic pathways of allitinib and the experimental workflow for

its analysis in human plasma, as identified in the available research [2] [3].
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Status and Next Steps for Researchers

The search results indicate that allitinib is not listed among the current clinical pipelines of active

developmental-stage companies like HUTCHMED [4]. To further your research, I suggest:
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Consult Clinical Trial Registries: Search databases like ClinicalTrials.gov and the Chinese Clinical

Trial Registry using the identifier "allitinib" or "AST1306" for comprehensive records, including
completed but unpublished studies.

Monitor Scientific Conferences: Track abstracts from major oncology meetings such as ASCO and
ESMO, which are primary venues for sharing new clinical data.

Review Patent Literature: Analyze recent patents for insights into new formulations, combination
therapies, or intellectual property status.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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